2-(4-phenyl-1-piperazinyl)-N-1,3-thiazol-2-ylbutanamide

• IUPAC Name: 2-(4-phenylpiperazin-1-yl)-N-(1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C17H22N4OS/c1-2-15(16(22)19-17-18-8-13-23-17)21-11-9-20(10-12-21)14-6-4-3-5-7-14/h3-8,13,15H,2,9-12H2,1H3,(H,18,19,22)
• InChI Key: BGYFAFZTJIWMIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=NC=CS1)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C17H22N4OS
• Molecular Weight: 330.4 g/mol

Description

2-(4-phenyl-1-piperazinyl)-N-1,3-thiazol-2-ylbutanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as PVT-1 and is a thiazolylpiperazine derivative. PVT-1 has been found to have various biological and pharmacological properties, making it a promising compound for further research.

Mechanism of Action

The mechanism of action of PVT-1 involves its binding to the 5-HT1A receptor, which leads to the activation of downstream signaling pathways. This activation results in the modulation of neurotransmitter release, which is responsible for the anxiolytic and antidepressant effects of PVT-1.
Biochemical and physiological effects:
PVT-1 has been found to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in the regulation of mood and behavior. PVT-1 has also been found to have antioxidant and anti-inflammatory properties, which could be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using PVT-1 in lab experiments is its high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the function of this receptor. However, one of the limitations of using PVT-1 is its low solubility in aqueous solutions, which could affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on PVT-1. One of the areas of interest is the development of PVT-1 analogs with improved pharmacokinetic properties and higher affinity for the 5-HT1A receptor. Another area of interest is the investigation of the potential therapeutic applications of PVT-1 in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of PVT-1 and its effects on other neurotransmitter systems.

Scientific Research Applications

PVT-1 has been extensively studied for its potential applications in the field of neuroscience. It has been found to have a high affinity for the serotonin receptor 5-HT1A, which is involved in the regulation of mood, anxiety, and stress. PVT-1 has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential therapeutic agent for the treatment of these disorders.